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Compound of Interest

Compound Name: 4-Butoxybenzoic acid

Cat. No.: B073603

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 4-Butoxybenzoic acid
(CAS No. 1498-96-0), a benzoic acid derivative used as an intermediate in the synthesis of
pharmaceuticals and as a building block in organic chemistry.[1] The following sections detail
its physical and chemical properties, toxicological data, safe handling procedures, and
emergency response protocols to ensure its safe use in a laboratory setting.

Chemical and Physical Properties

4-Butoxybenzoic acid is a white to beige solid powder.[1][2] A summary of its key physical and
chemical properties is presented in Table 1.
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Property Value Source(s)
Molecular Formula C11H1403 [31141[5]
Molecular Weight 194.23 g/mol [2][3]

CAS Number 1498-96-0 [31[41[5]

4-n-Butoxybenzoic acid, p-
Synonyms Butoxybenzoic acid, Benzoic [31141[5]

acid, 4-butoxy-

Appearance Beige powder solid [2]
Melting Point 145 - 150 °C (293 - 302 °F) [2][6]
Boiling Point No information available [2]
Flash Point No information available [2]
Solubility No information available [2]

Toxicological Information

The toxicological profile of 4-Butoxybenzoic acid indicates that it is a skin and eye irritant and
may cause respiratory irritation.[3][7][8] Quantitative toxicological data is summarized in Table
2.
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Endpoint Value Species Method Source(s)
OECD Guideline
Acute Oral .
o > 2000 mg/kg Rat 423 (Acute Toxic  [9]
Toxicity (LD50)
Class Method)

Acute Dermal Non-irritant ) OECD Guideline

o Rabbit [3]
Irritation (Score: 0.00) 404

) Causes serious
Serious Eye o
eye irritation N -

Damage/Eye Not specified Not specified [3B1[71[10]

o (GHS Category
[rritation

2A)

Specific Target May cause
Organ Toxicity respiratory - N

] S Not specified Not specified [3][10]
(Single irritation (GHS
Exposure) Category 3)

Experimental Protocols

Detailed methodologies for the key toxicological assessments are based on internationally
recognized OECD guidelines.

This method is a stepwise procedure using a minimum number of animals to obtain sufficient
information on the acute toxicity of a substance for classification.

e Principle: The test substance is administered orally to a group of experimental animals
(typically rats) at one of the defined dose levels. The absence or presence of compound-
related mortality in one step determines the next step.

e Procedure:

o A starting dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body
weight).

o The substance is administered to a group of three animals of a single sex (usually
females).
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o Animals are observed for a period of up to 14 days for signs of toxicity and mortality.

o Depending on the outcome, the dose for the next group of animals is either increased or
decreased.

o The test is concluded when a confident classification of the substance's toxicity can be
made.

This test evaluates the potential of a substance to cause skin irritation or corrosion.

e Principle: The test substance is applied to the skin of an animal (typically a rabbit) for a
defined period, and the degree of irritation is assessed.

e Procedure:

[¢]

A small area of the animal's fur is clipped.

o 0.5 g of the solid test substance is applied to the skin and covered with a gauze patch and
semi-occlusive dressing.

o The exposure duration is typically 4 hours.
o After the exposure period, the patch is removed, and the skin is cleaned.

o The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal. The observations are scored on a scale of O to 4.

o The mean scores for each effect are calculated to determine the primary irritation index.
This method assesses the potential of a substance to cause eye irritation or damage.

e Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of
an animal (typically a rabbit), with the other eye serving as a control.

e Procedure:

o The test substance is instilled into the lower eyelid of one eye.
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o The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72
hours after application.

o Observations are scored based on a standardized scale.
o The reversibility of any observed effects is also monitored.

Hazard Identification and Classification

4-Butoxybenzoic acid is classified under the Globally Harmonized System (GHS) with the
following hazard statements:

o H315: Causes skin irritation.[3][7]
e H319: Causes serious eye irritation.[3][7]
e H335: May cause respiratory irritation.[3]

The signal word is Warning.[3][7]

Safe Handling and Storage

Adherence to proper handling and storage procedures is crucial to minimize exposure and
ensure safety.

Handling

e Avoid contact with skin and eyes.[2]

Do not breathe dust.[2]

Handle in a well-ventilated place.

Wear suitable protective clothing, gloves, and eye/face protection.

Use non-sparking tools to prevent fire caused by electrostatic discharge.
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Preparation

Wear PPE

Ensure adequate ventilation (Gloves, Goggles, Lab Coat)

Handling
Avoid dust formation Avoid contact with skin and eyes
Do not breathe dust
Post{Handling
4

Wash hands thoroughly

'

Store in a cool, dry, well-ventilated place

'

Keep container tightly closed

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Butoxybenzoic Acid.

Storage

» Store in a cool, dry, and well-ventilated place.

» Keep the container tightly closed.
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» Store apart from incompatible materials such as strong oxidizing agents.[2]

Emergency Procedures

In case of accidental exposure, immediate and appropriate first aid measures should be taken.

First Aid Measures

 Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[7]

o Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of
water. Consult a doctor.[7]

o Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[7]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control
Center immediately.[7]
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Exposure Route

! te Actions

Remove contaminated clothing Rinse mouth, do not induce vomiting Move to fresh air

'

Rinse with water for 15+ min

Seek medical attention

Personal Protective Equipment (PPE)

Area of [Protectio

Eyes Skin Respiratory
Re&xé Equipkx \
Safety goggles with side-shields Chemical-resistant gloves Impervious clothing Full-face respirator (if needed)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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